Cas no 98997-45-6 (ethyl 2-(5-nitropyridin-2-yl)aminoacetate)

• Product Name: ethyl 2-(5-nitropyridin-2-yl)aminoacetate
• CAS No: 98997-45-6
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 4667868
• Update Time: 2023-11-22

ethyl 2-(5-nitropyridin-2-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(5-nitropyridin-2-yl)amino]acetate
• ethyl 2-(5-nitropyridin-2-yl)aminoacetate

• Inchi： 1S/C9H11N3O4/c1-2-16-9(13)6-11-8-4-3-7(5-10-8)12(14)15/h3-5H,2,6H2,1H3,(H,10,11)
• InChI Key： JHRJMJQDEVTQBG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC1=NC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 225.075
• Monoisotopic Mass: 225.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives